Cas no 42902-53-4 (1,2-Propanediol,3-[(4-methylphenyl)amino]-)

• Product name: 1,2-Propanediol,3-[(4-methylphenyl)amino]-
• CAS No: 42902-53-4
• MF: C₁₀H₁₅NO₂
• MW: 181.2316
• CID: 333091
• PubChem ID: 206126

1,2-Propanediol,3-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(4-methylphenyl)amino]-
• 3-(4-methylanilino)propane-1,2-diol
• 3-(p-Toluidino)-1,2-propanediol
• 42902-53-4
• DTXSID70962787
• 3-(p-Tolylamino)-1,2-propanediol
• 1,2-Propanediol, 3-(p-toluidino)-
• BRN 1103300

• Inchi： InChI=1S/C10H15NO2/c1-8-2-4-9(5-3-8)11-6-10(13)7-12/h2-5,10-13H,6-7H2,1H3
• InChI Key： UVRGEKVEVCNKET-UHFFFAOYSA-N
• SMILES： OCC(CNC1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 396°C at 760 mmHg
• Flash Point: 187°C
• Refractive Index: 1.606